Cas no 4041-95-6 (1,3-Di-tert-butylthiourea)

1,3-Di-tert-butylthiourea Properties

Names and Identifiers

• N,N'-Di-tert-butylthiourea
• Dibutylthiourea
• 1,3-ditert-butylthiourea
• 1,3-di-t-butylthiourea
• 1,3-Di-tert-butyl-2-thiourea
• 1,3-Di-tert-butylthiourea
• di-tert-butyl-thiourea
• N,N′-Di-tert-butylthiourea
• N,N'-di-t-butylthiourea
• N,N'-Di-tert-butyl-thioharnstoff
• N,N-di-tert-butylthiourea
• N,N'-Di(tert-butyl)thiourea
• 1,3-(Di-tert-butyl)thiourea
• NSC47496
• Thiourea, N,N'-bis(1,1-dimethylethyl)-
• 1,3-[di-tert-butyl]thiourea
• MLS000736623
• bis[(tert-butyl)amino]methane-1-thione
• Urea, 1,3-di-tert-butyl-2-thio-
• di-tert-Butyl thiourea
• N,N'-di(t-butyl)thiourea
• 1,3-di-tert-butyl-thiourea
• Urea,3-di-tert-butyl-2-thio-
• CHEMBL1432925
• NSC-47496
• G4E9J58U85
• InChI=1/C9H20N2S/c1-8(2,3)10-7(12)11-9(4,5)6/h1-6H3,(H2,10,11,12)
• N,N'-Bis(1,1-dimethylethyl)thiourea
• HMS2885P08
• FS-4048
• SCHEMBL1276388
• CS-0207103
• AKOS000313698
• Thiourea,N'-bis(1,1-dimethylethyl)-
• MFCD00026272
• SMR000528222
• FT-0629432
• DTXSID80193424
• LTMHEXFMSAISLN-UHFFFAOYSA-
• A825094
• NSC 47496
• W-106355
• EINECS 223-732-4
• 4041-95-6
• NS00030780
• NCGC00246818-01
• LTMHEXFMSAISLN-UHFFFAOYSA-N
• AI3-24636
• STK399910
• DB-070007
• +Expand

• MDL： MFCD00026272
• InChIKey： LTMHEXFMSAISLN-UHFFFAOYSA-N
• Inchi： 1S/C9H20N2S/c1-8(2,3)10-7(12)11-9(4,5)6/h1-6H3,(H2,10,11,12)
• SMILES： S=C(N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 188.13500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.135
• Heavy Atom Count: 12
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 56.2

Experimental Properties

• LogP: 2.82930
• PSA: 56.15000
• Refractive Index: 1.493
• Boiling Point: 230.1°C at 760 mmHg
• Melting Point: 168 °C
• Flash Point: 93 °C
• Density: 0.942

1,3-Di-tert-butylthiourea Security Information

• Safety Instruction： S22-S36/37/39
• Risk Phrases：R20/21/22
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Signal Word：Warning

1,3-Di-tert-butylthiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%